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Compound of Interest

Compound Name: Tri-Salicylic acid

Cat. No.: B569561

Essential Safety and Handling Guide for Tri-
Salicylic Acid

For researchers, scientists, and drug development professionals, ensuring laboratory safety is
paramount. This guide provides immediate and essential information for the safe handling and
disposal of Tri-Salicylic acid (CAS 85531-17-5), a compound with properties similar to salicylic
acid used in research related to inflammation, obesity, diabetes, and cardiovascular disease.
Adherence to these procedural steps is critical for minimizing risks and ensuring a safe
laboratory environment.

Hazard Assessment and Personal Protective
Equipment (PPE)

While some suppliers classify Tri-Salicylic acid as not a hazardous substance or mixture,
others indicate it is very toxic to aquatic life with long-lasting effects. Given this discrepancy and
its relation to salicylic acid, a cautious approach is warranted. The following table summarizes
the recommended personal protective equipment.
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PPE Category Recommendation Specifications

o Conforming to EN166 or
) Safety glasses with side-
Eye/Face Protection ) OSHA 29 CFR 1910.133
shields or goggles.
standards.

Nitrile rubber, minimum
Skin Protection Chemical-resistant gloves. thickness 0.11 mm. Inspect

gloves prior to use.

Standard lab coat to prevent
Laboratory coat. ]
skin contact.

] If dust is generated, use a
, _ Not required under normal use _
Respiratory Protection NIOSH-approved respirator

with adequate ventilation. ) ]
with a P95 or N95 filter.

Safe Handling and Storage Protocols

Proper handling and storage are crucial to maintain the integrity of Tri-Salicylic acid and
prevent accidental exposure.

Handling:

Work in a well-ventilated area, preferably in a chemical fume hood, to avoid inhalation of any
dust.

Avoid direct contact with skin, eyes, and clothing.

Wash hands thoroughly after handling.

Do not eat, drink, or smoke in the laboratory.
Storage:
o Store in a tightly closed container in a dry and well-ventilated place.

o Keep away from incompatible materials such as strong oxidizing agents.
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e Protect from light.

Spill and Disposal Procedures

In the event of a spill, immediate and appropriate action is necessary.
Spill Response:

e Evacuate the area.

Wear appropriate PPE as outlined in the table above.

Carefully sweep up the solid material, avoiding dust generation.

Place the spilled material into a sealed container for disposal.

Clean the spill area with a suitable solvent and then wash with soap and water.
Disposal:
» Dispose of waste in accordance with local, state, and federal regulations.

e Do not allow the substance to enter drains or waterways, as it may be harmful to aquatic
organisms.

Experimental Workflow for Safe Handling

The following diagram illustrates the logical workflow for safely handling Tri-Salicylic acid in a
laboratory setting.
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Caption: Workflow for Safe Handling of Tri-Salicylic Acid.
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Donning, Doffing, and Disposal of PPE

Proper procedure for putting on and taking off PPE is essential to prevent contamination.
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Caption: Procedure for Donning, Doffing, and Disposing of PPE.

« To cite this document: BenchChem. [Personal protective equipment for handling Tri-Salicylic
acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b569561#personal-protective-equipment-for-handling-
tri-salicylic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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